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Compound of Interest

Compound Name:
Methyl 4-methylmorpholine-2-

carboxylate

Cat. No.: B11783295

Get Quote

The morpholine ring is a privileged pharmacophore in modern medicinal chemistry, prized for

its ability to improve the physicochemical properties of drug candidates, such as aqueous

solubility and metabolic stability.[1] Its unique conformational properties and capacity for

hydrogen bonding have made it a ubiquitous component in a wide array of approved

therapeutics and clinical candidates. This guide focuses on a specific, functionalized derivative,

Methyl 4-methylmorpholine-2-carboxylate, a versatile building block for organic synthesis

and drug discovery. By providing both a methyl ester handle for amide bond formation and a

stable N-methylated tertiary amine, this molecule offers a pre-packaged, strategically-

functionalized scaffold for library synthesis and lead optimization. Its Chemical Abstracts

Service (CAS) number is 1548790-15-3.[2]

Compound Identification and Physicochemical
Properties
Accurate identification and understanding of a compound's physical properties are foundational

to its application in research. Methyl 4-methylmorpholine-2-carboxylate is a heterocyclic

organic compound featuring a morpholine core substituted at the 2-position with a methyl

carboxylate group and at the 4-position with a methyl group.
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Property Value Source

CAS Number 1548790-15-3 ChemicalBook[2]

Molecular Formula C₇H₁₃NO₃ ChemicalBook[2]

Molecular Weight 159.18 g/mol ChemicalBook[2]

IUPAC Name
methyl 4-methylmorpholine-2-

carboxylate
PubChem

SMILES CN1CCOC(C1)C(=O)OC PubChemLite[3]

InChI Key
LJIYTRWQOOXPCZ-

UHFFFAOYSA-N
PubChemLite[3]

Note: Experimental physical properties such as boiling point, melting point, and density are not

widely reported in public literature for this specific compound, likely due to its primary use as a

synthetic intermediate rather than an isolated final product. Properties would be similar to other

N-methylated morpholine esters.

Synthesis and Mechanistic Considerations
The synthesis of Methyl 4-methylmorpholine-2-carboxylate involves standard, high-yielding

transformations common in synthetic organic chemistry. A logical and efficient pathway begins

with a commercially available precursor, such as morpholine-2-carboxylic acid, and proceeds

through sequential N-alkylation and esterification.

Proposed Synthetic Workflow
The causality behind this synthetic route is rooted in the differential reactivity of the functional

groups. The secondary amine is a more potent nucleophile than the carboxylate anion, allowing

for selective N-methylation as the initial step. Subsequent esterification of the carboxylic acid is

a robust and well-established transformation.
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Step 1: N-Methylation

Step 2: Esterification

Morpholine-2-carboxylic Acid

4-Methylmorpholine-2-carboxylic Acid

 Reagents:
 Dimethyl Carbonate (DMC)

 or Formaldehyde/Formic Acid 
(Eschweiler-Clarke) 

Methyl 4-methylmorpholine-2-carboxylate
(Target Compound)

 Reagents:
 Methanol (MeOH)

 Acid Catalyst (e.g., H₂SO₄) 
(Fischer Esterification) 

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Expert Rationale for Reagent Selection:
N-Methylation: While traditional reagents like methyl iodide are effective, they are highly

toxic. A greener and safer alternative is the use of dimethyl carbonate (DMC), which serves

as an environmentally benign methylating agent.[4] The Eschweiler-Clarke reaction, using

formaldehyde and formic acid, is another classic and high-yielding method for the exhaustive

methylation of amines.[5]

Esterification: Fischer-Speier esterification, which involves heating the carboxylic acid in an

excess of the desired alcohol (methanol) with a strong acid catalyst, is a cost-effective and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b11783295/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-the-morpholine-scaffold
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://patents.google.com/patent/CN111675677B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11783295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


straightforward method for producing the methyl ester. The excess methanol serves as both

reactant and solvent, driving the equilibrium toward the product.

Applications in Drug Discovery: A Versatile Building
Block
The true value of Methyl 4-methylmorpholine-2-carboxylate lies in its utility as a scaffold for

generating diverse chemical libraries. Its two primary functional handles—the tertiary amine

and the methyl ester—allow for orthogonal chemical modifications.

Amide Bond Formation: The methyl ester is an ideal precursor for creating a diverse array of

amides. By reacting it with various primary or secondary amines, researchers can rapidly

introduce a wide range of substituents (R¹), exploring the chemical space crucial for

identifying structure-activity relationships (SAR).[1] This is a cornerstone reaction in

medicinal chemistry for building complex molecules.[6]

The N-Methyl Group: The N-methylated tertiary amine provides several benefits. It often

enhances metabolic stability by blocking N-dealkylation, a common metabolic pathway.

Furthermore, it provides a basic handle that can be protonated at physiological pH,

improving aqueous solubility—a critical parameter for oral bioavailability.

The Morpholine Core: As a "space-directed" scaffold, the morpholine ring orients its

substituents in a well-defined, chair-like conformation, which can be crucial for precise

binding to a biological target.
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Caption: Role as a scaffold in combinatorial chemistry.

Experimental Protocol: Synthesis of Methyl 4-
methylmorpholine-2-carboxylate
This protocol describes a self-validating, two-step synthesis from morpholine-2-carboxylic acid.

Each step includes purification and assumes standard laboratory equipment and safety

procedures.

Step 1: Synthesis of 4-Methylmorpholine-2-carboxylic
acid

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add morpholine-2-carboxylic acid (10.0 g, 76.2 mmol).

Reagent Addition: Add formic acid (9.2 mL, 244 mmol) followed by the slow, portion-wise

addition of a 37% aqueous solution of formaldehyde (18.3 mL, 229 mmol) while stirring in an
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ice bath to control the initial exotherm.

Reaction: Heat the mixture to 100 °C and maintain under reflux for 12 hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Workup and Isolation: Cool the reaction mixture to room temperature. Remove the excess

formic acid and water under reduced pressure using a rotary evaporator. The resulting crude

solid is triturated with acetone, filtered, and dried under vacuum to yield 4-methylmorpholine-

2-carboxylic acid. The structure should be confirmed by ¹H NMR spectroscopy.

Step 2: Synthesis of Methyl 4-methylmorpholine-2-
carboxylate

Reaction Setup: In a 250 mL round-bottom flask, suspend the 4-methylmorpholine-2-

carboxylic acid (10.0 g, 68.9 mmol) obtained from Step 1 in anhydrous methanol (150 mL).

Catalyst Addition: Cool the suspension in an ice bath and slowly add concentrated sulfuric

acid (1.0 mL) dropwise with vigorous stirring.

Reaction: Remove the ice bath and heat the mixture to reflux (approx. 65 °C) for 8 hours.

Monitor the reaction by TLC.

Workup and Neutralization: Cool the mixture to room temperature and carefully neutralize

the acid by adding a saturated aqueous solution of sodium bicarbonate until effervescence

ceases (pH ~7-8).

Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with

dichloromethane (3 x 75 mL).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The resulting crude oil can be purified by column

chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure

Methyl 4-methylmorpholine-2-carboxylate.

Characterization: Confirm the final product's identity and purity using ¹H NMR, ¹³C NMR, and

Mass Spectrometry.
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Safety and Handling
While specific toxicology data for Methyl 4-methylmorpholine-2-carboxylate is not readily

available, its safety profile can be inferred from related morpholine derivatives.

General Hazards: Compounds of this class, particularly hydrochloride salts, can be harmful if

swallowed and may cause skin and serious eye irritation.[7]

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.

Avoid inhalation of vapors and direct contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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